molecular formula C12H21F2NO2 B8588308 Ethyl 3-(diisopropylamino)-4,4-difluorobut-3-enoate CAS No. 823234-81-7

Ethyl 3-(diisopropylamino)-4,4-difluorobut-3-enoate

Cat. No.: B8588308
CAS No.: 823234-81-7
M. Wt: 249.30 g/mol
InChI Key: UIYYAEPLUOQNOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(diisopropylamino)-4,4-difluorobut-3-enoate is a useful research compound. Its molecular formula is C12H21F2NO2 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

823234-81-7

Molecular Formula

C12H21F2NO2

Molecular Weight

249.30 g/mol

IUPAC Name

ethyl 3-[di(propan-2-yl)amino]-4,4-difluorobut-3-enoate

InChI

InChI=1S/C12H21F2NO2/c1-6-17-11(16)7-10(12(13)14)15(8(2)3)9(4)5/h8-9H,6-7H2,1-5H3

InChI Key

UIYYAEPLUOQNOI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=C(F)F)N(C(C)C)C(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Diisopropylamine (15.2 g, 0.15 mol) is added dropwise over 10 min to a solution of ethyl 3-[(dimethoxyphosphoryl)oxy]-4,4-difluorobut-3-enoate (IV-1) (14.2 g, 97%, 0.05 mol) in 100 ml methyl-tert-butyl ether. After 19 h heating under reflux the reaction mixture is cooled to room temperature, washed twice with 10 ml 10% sodium chloride solution each time, dried over sodium sulphate, filtered and evaporated under reduced pressure. The residue was distilled for further use. 8.8 g (95%, 67.4% of theory) of ethyl 3-(diisopropylamino)-4,4-difluorobut-3-enoate are obtained (boiling point 55-57° C. at 0.5 hPa).
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15.2 g
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14.2 g
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100 mL
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solvent
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Synthesis routes and methods II

Procedure details

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